5-Fluoro-4-[4-(1-methylpyrazol-4-yl)sulfonylpiperazin-1-yl]-6-phenylpyrimidine

• IUPAC Name: 5-fluoro-4-[4-(1-methylpyrazol-4-yl)sulfonylpiperazin-1-yl]-6-phenylpyrimidine
• InChI: InChI=1S/C18H19FN6O2S/c1-23-12-15(11-22-23)28(26,27)25-9-7-24(8-10-25)18-16(19)17(20-13-21-18)14-5-3-2-4-6-14/h2-6,11-13H,7-10H2,1H3
• InChI Key: NQQDWTVURYUABG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)N2CCN(CC2)C3=NC=NC(=C3F)C4=CC=CC=C4
• Molecular Formula: C18H19FN6O2S
• Molecular Weight: 402.4 g/mol

Description

The compound “5-Fluoro-4-[4-(1-methylpyrazol-4-yl)sulfonylpiperazin-1-yl]-6-phenylpyrimidine” is a complex organic molecule that contains several functional groups. These include a pyrimidine ring, a phenyl group, a sulfonyl group, a piperazine ring, and a pyrazole ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The pyrimidine and phenyl rings are aromatic and planar, while the piperazine and pyrazole rings are saturated and may adopt a puckered conformation. The sulfonyl group is likely to be strongly polar, which could influence the compound’s solubility and reactivity.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of its various functional groups. For example, the fluorine atoms could potentially undergo nucleophilic aromatic substitution reactions. The sulfonyl group could act as an electrophile in reactions with nucleophiles. The piperazine ring could potentially undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of fluorine atoms and a sulfonyl group could make the compound highly polar, influencing its solubility in different solvents. The compound’s melting and boiling points would be influenced by its molecular weight and the presence of intermolecular forces.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be used in the development of new pharmaceuticals or as a building block in organic synthesis.